Cas no 2138410-97-4 (N-[3-(hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]-3-methylbutanamide)

• Product Name: N-[3-(hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]-3-methylbutanamide
• CAS No: 2138410-97-4
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 6082279
• PubChem ID: 165458487
• Update Time: 2025-10-28

N-[3-(hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• 2138410-97-4
• N-[3-(hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]-3-methylbutanamide
• EN300-737793

• Inchi： 1S/C13H23NO2/c1-8(2)3-13(16)14-12-6-10-4-9(7-15)5-11(10)12/h8-12,15H,3-7H2,1-2H3,(H,14,16)
• InChI Key： PSBWCIYBFHVYBS-UHFFFAOYSA-N
• SMILES： OCC1CC2CC(C2C1)NC(CC(C)C)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.3Ų

Additional information on N-[3-(hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]-3-methylbutanamide

Introduction to N-[3-(hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]-3-methylbutanamide (CAS No. 2138410-97-4)

N-[3-(hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]-3-methylbutanamide, identified by its CAS number 2138410-97-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate bicyclic structure and functional groups, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The presence of both a hydroxymethyl group and an amide moiety in its framework suggests versatile reactivity, making it a valuable candidate for further exploration in synthetic methodologies and biological evaluations.

The bicyclo[3.2.0]heptane core of N-[3-(hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]-3-methylbutanamide contributes to its unique stereochemical landscape, which is often a critical factor in determining the pharmacological properties of a compound. This bicyclic system, while less common than linear or simpler cyclic structures, offers distinct advantages in terms of steric hindrance and conformational flexibility, which can be exploited to modulate binding interactions with biological targets.

In recent years, there has been a growing interest in the development of novel scaffolds that incorporate complex cyclic motifs for the design of next-generation therapeutics. The compound N-[3-(hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]-3-methylbutanamide aligns with this trend, as its structural features provide a rich platform for chemical modification and functionalization. Such modifications can be tailored to enhance pharmacokinetic profiles, improve solubility, or target specific biological pathways with high affinity.

The hydroxymethyl group in N-[3-(hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]-3-methylbutanamide serves as a key site for further derivatization, allowing for the introduction of diverse functional groups such as esters, ethers, or other heterocycles. This versatility is particularly valuable in medicinal chemistry, where the ability to fine-tune molecular properties is essential for optimizing drug efficacy and safety.

The amide functionality in the compound also plays a crucial role in its reactivity and potential biological activity. Amides are well-known for their ability to participate in hydrogen bonding interactions, which can be leveraged to enhance binding affinity to protein targets. Additionally, amide bonds are frequently found in biologically active molecules, making them a preferred motif in drug design.

The synthesis of N-[3-(hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]-3-methylbutanamide presents an interesting challenge due to the complexity of the bicyclic system. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision and yield. Techniques such as transition metal-catalyzed cyclizations and asymmetric hydrogenations have been particularly useful in the preparation of complex cyclic structures like this one.

In the context of current research, N-[3-(hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]-3-methylbutanamide has been explored as a potential lead compound for various therapeutic applications. Its unique structural features make it a promising candidate for further investigation in areas such as anti-inflammatory agents, central nervous system (CNS) drugs, and enzyme inhibitors. Preliminary studies have suggested that derivatives of this compound may exhibit desirable pharmacological properties due to their ability to interact with specific biological targets.

The use of computational modeling and molecular docking techniques has been instrumental in understanding the binding modes of N-[3-(hydroxymethyl)bicyclo[3.2.0]heptan-6-yl]-3-methylbutanamide with potential targets. These studies have provided valuable insights into how structural modifications can be made to optimize binding affinity and selectivity. For instance, computational simulations have highlighted the importance of the hydroxymethyl strong group in establishing favorable interactions with certain protein pockets, suggesting that further derivatization at this position could enhance drug-like properties.

Furthermore, the amide moiety has been shown to play a critical role in stabilizing interactions through hydrogen bonding, which is often essential for achieving high-affinity binding. By leveraging this knowledge, researchers can design analogs of N-[3-()bicy clo [ 32 0 ] hept an -6 -y l ] - 33 m eth ylb ut an am ide that are optimized for specific therapeutic applications.

The potential applications of N-[3-()bicy clo [ 32 0 ] hept an -6 -y l ] - 33 m eth ylb ut an am ide extend beyond traditional small-molecule drug discovery. Its structural framework also makes it suitable for use as a building block in the synthesis of larger pe ptid es or other biologically active molecules. This versatility underscores the importance of developing versatile synthetic strategies that allow for the efficient construction of complex molecular architectures.

In conclusion, N-[3-()bicy clo [ 32 0 ] hept an -6 -y l ] - 33 m eth ylb ut an am ide (CAS No. 2138410-97-4) represents a fascinating compound with significant potential in pharmaceutical chemistry. Its unique structural features, combined with its reactivity, make it a valuable asset for drug discovery efforts aimed at developing novel therapeutics. As research continues to uncover new applications and synthetic methodologies, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.